N-(1-cyanocyclopentyl)-2-[cyclohexyl(methyl)amino]acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-[cyclohexyl(methyl)amino]acetamide
• InChI: InChI=1S/C15H25N3O/c1-18(13-7-3-2-4-8-13)11-14(19)17-15(12-16)9-5-6-10-15/h13H,2-11H2,1H3,(H,17,19)
• InChI Key: CVBVOVMPMSJYOD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1(CCCC1)C#N)C2CCCCC2
• Molecular Formula: C15H25N3O
• Molecular Weight: 263.38 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and steps used to synthesize the compound. This can include the types of reactions used, the reagents and catalysts involved, and the conditions under which the synthesis occurs.

Molecular Structure Analysis

Molecular structure analysis involves examining the arrangement of atoms in the molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine molecular structure.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes looking at the reactants and products, the mechanism of the reaction, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, density, and reactivity. Techniques such as mass spectrometry and infrared spectroscopy can be used to study these properties.

Mechanism of Action

The mechanism of action is typically studied for bioactive compounds and involves understanding how the compound interacts with biological systems. This can involve studying its interactions with enzymes, receptors, and other proteins.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. This can involve studying the compound’s effects on cells and animals, and determining its LD50 (the lethal dose that kills 50% of the test population).